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Compound of Interest

Compound Name: 4,6-Dibromodibenzofuran

Cat. No.: B1348550 Get Quote

Essential Safety and Handling Guide for 4,6-
Dibromodibenzofuran
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 4,6-Dibromodibenzofuran (CAS No: 201138-91-2). Given the limited

specific toxicity data for this compound, a cautious approach based on its chemical structure—

a halogenated aromatic hydrocarbon—and data from similar compounds is strongly advised.

Always consult the Safety Data Sheet (SDS) provided by your supplier and conduct a thorough

risk assessment before beginning any work.

Hazard Identification and Physical Properties
4,6-Dibromodibenzofuran is a dibenzofuran derivative. While comprehensive toxicological

data is not readily available, related compounds such as dibenzofuran and other brominated

dibenzofurans are known to be harmful if swallowed, cause eye irritation, and are toxic to

aquatic life with long-lasting effects.[1][2] Due to its structure as a polybrominated

dibenzofuran, it should be handled as a potentially toxic substance.

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₁₂H₆Br₂O [3][4][5]

Molecular Weight 325.98 g/mol [3][4][5]

Appearance Off-white powder [3]

Melting Point 147-151 °C [3]

Boiling Point ~396 °C [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following

recommendations are based on general guidance for handling hazardous chemicals,

particularly halogenated aromatic hydrocarbons.
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PPE Category Specification
Rationale and Best
Practices

Hand Protection

Double Gloving: Inner nitrile

glove, outer butyl rubber or

Viton™ gloves.

Halogenated hydrocarbons

can degrade many common

glove materials.[6] Nitrile

gloves offer splash protection

but have poor resistance to

many halogenated

compounds.[7][8] Butyl rubber

provides superior resistance to

a wider range of chemicals,

including many hydrocarbons.

[9] Always check

manufacturer's glove

compatibility charts. Discard

gloves immediately if

contamination is suspected.

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles of the solid

compound. Standard safety

glasses are insufficient.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges

and P100 particulate filters.

Required when handling the

powder outside of a certified

chemical fume hood or glove

box to prevent inhalation of

airborne particles. A full-face

respirator offers a higher

protection factor. Ensure

proper fit testing and cartridge

change schedules.[10][11]

Skin and Body Protection A flame-resistant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against

accidental skin contact.

Consider a disposable

chemical-resistant apron for
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tasks with a higher splash

potential.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is paramount to ensure safety.

3.1. Preparation and Weighing:

Location: Conduct all manipulations of solid 4,6-Dibromodibenzofuran within a certified

chemical fume hood or a glove box to control airborne particulates.

Decontamination of Work Area: Before starting, ensure the work surface is clean and free of

contaminants.

Weighing: Use a dedicated analytical balance inside the fume hood. Tare a sealed container

before adding the chemical to minimize the risk of spreading dust.

Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.

3.2. Experimental Use:

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

Reactions: All reactions involving 4,6-Dibromodibenzofuran should be carried out in a well-

ventilated fume hood.

Heating: Due to its high boiling point, be cautious when heating solutions containing this

compound. Use appropriate temperature controls and be aware of potential sublimation.

Avoid Incompatibilities: Keep away from strong oxidizing agents.[12]

3.3. Post-Experiment Decontamination:

Surface Decontamination: Clean all surfaces that may have come into contact with the

chemical. Use a solvent known to dissolve 4,6-Dibromodibenzofuran (e.g., acetone,
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followed by a soap and water wash), collecting all cleaning materials as hazardous waste.

Equipment Cleaning: Glassware and equipment should be rinsed with a suitable solvent to

remove all traces of the compound. These rinses must be collected as hazardous waste.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

4.1. Waste Segregation:

Solid Waste: All disposable materials contaminated with 4,6-Dibromodibenzofuran (e.g.,

gloves, weigh boats, paper towels, contaminated spill cleanup materials) must be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: All solutions containing 4,6-Dibromodibenzofuran, including reaction

mixtures and solvent rinses, must be collected in a separate, sealed, and clearly labeled

halogenated organic waste container.[13] Do not mix with non-halogenated waste.

Sharps: Any needles or other sharps contaminated with this compound should be disposed

of in a designated sharps container for hazardous waste.

4.2. Container Management:

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "4,6-Dibromodibenzofuran," and the associated hazards (e.g., "Toxic").

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials. Keep containers securely closed when not in

use.[14]

4.3. Final Disposal:

Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department, following all local, state, and federal

regulations.[15]
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1][16]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1][16]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2]

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. Decontaminate the area with a suitable solvent

and then wash with soap and water. For large spills, evacuate the area and contact your

institution's EHS department.

Diagram: Safe Handling Workflow for 4,6-Dibromodibenzofuran
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Caption: Workflow for handling 4,6-Dibromodibenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

